Cas no 1058496-89-1 (1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• CAS No: 1058496-89-1
• MF: C₁₇H₁₈ClN₇O₂
• MW: 387.823521137238
• CID: 5776558
• Update Time: 2025-06-08

1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-methoxyphenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• 1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• Inchi： 1S/C17H18ClN7O2/c1-23-15-14(21-22-23)16(20-10-19-15)24-5-7-25(8-6-24)17(26)12-9-11(18)3-4-13(12)27-2/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： QRFOOPXMIPHTMK-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1CCN(C2=NC=NC3N(C)N=NC=32)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

Professional Introduction to Compound with CAS No. 1058496-89-1 and Product Name: 1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

Compound with the CAS number 1058496-89-1 and the product name 1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a 5-chloro-2-methoxybenzoyl moiety and a 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl substituent attached to a piperazine ring, underscores its multifaceted interactions with biological targets.

The 5-chloro-2-methoxybenzoyl group is a key pharmacophore that contributes to the compound's binding affinity and selectivity. This moiety has been extensively studied in medicinal chemistry for its ability to modulate enzyme activity and receptor interactions. In particular, the chloro and methoxy substituents enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development. The presence of these functional groups also allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties.

The other critical component of this compound is the 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety. This heterocyclic ring system is known for its role in enhancing binding interactions with biological targets such as kinases and other enzymes involved in signal transduction pathways. The triazolopyrimidine scaffold has been extensively explored in drug discovery due to its ability to induce potent biological effects. The 7-position methyl group further enhances the molecule's bioavailability and binding affinity by optimizing its spatial orientation within the active site of target proteins.

Recent studies have highlighted the importance of piperazine derivatives in pharmaceutical development. Piperazine-based compounds are known for their ability to interact with a wide range of biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The piperazine ring in this compound not only enhances solubility but also contributes to its overall pharmacokinetic profile. The 4-position substitution with the triazolopyrimidine moiety further modulates the compound's interaction with biological targets, making it a promising candidate for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of the 5-chloro-2-methoxybenzoyl and 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl groups suggests that it may interfere with key pathways involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that similar molecules can inhibit tyrosine kinases and other enzymes critical for tumor growth. The structural features of this compound make it an excellent candidate for further investigation as an anti-cancer agent.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For instance, it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The 5-chloro-2-methoxybenzoyl group has been shown to interact with cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Furthermore, the triazolopyrimidine scaffold may inhibit Janus kinases (JAKs), which are involved in inflammatory signaling cascades.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the 5-chloro-2-methoxybenzoyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the attachment of the 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety demands precise stoichiometry and optimization of reaction parameters. These synthetic challenges underscore the complexity of developing novel pharmaceutical agents but also demonstrate the capabilities of contemporary synthetic methodologies.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes efficiently due to its optimized lipophilicity. This property is crucial for achieving therapeutic efficacy as it ensures that the compound reaches its target site in sufficient concentrations. Additionally, preliminary studies suggest that this compound exhibits good metabolic stability, which is essential for prolonged half-life and reduced dosing frequency.

Future research directions include exploring additional modifications to both the 5-chloro-2-methoxybenzoyl and triazolopyrimidine moieties to optimize potency and selectivity. Techniques such as structure-based drug design (SBDD) and computer-assisted molecular design (CAMD) will be instrumental in identifying promising analogs with improved pharmacological profiles. Furthermore, investigating the compound's mechanism of action will provide valuable insights into its therapeutic potential.

In conclusion,1-(5-chloro-2-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-y}l piperazine (CAS No. 1058496-89) represents a significant advancement in pharmaceutical chemistry with promising applications in oncology and anti-inflammatory therapies. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for improving patient outcomes across multiple therapeutic areas.